2-(benzoylamino)-N-butyl-4,5-dimethyl-3-thiophenecarboxamide

• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 2-benzamido-N-butyl-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C18H22N2O2S/c1-4-5-11-19-17(22)15-12(2)13(3)23-18(15)20-16(21)14-9-7-6-8-10-14/h6-10H,4-5,11H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key: QCNWMSNWHRFYJJ-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=C(SC(=C1C)C)NC(=O)C2=CC=CC=C2

Description

2-(benzoylamino)-N-butyl-4,5-dimethyl-3-thiophenecarboxamide is a chemical compound that has been extensively researched for its potential applications in various scientific fields. This compound is commonly known as BDMT and belongs to the class of thiophene compounds. BDMT has been studied for its potential use as a therapeutic agent, particularly in the treatment of cancer and neurological disorders.

Mechanism of Action

The mechanism of action of BDMT is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in cancer cell growth and neurodegeneration. BDMT has been shown to inhibit the activity of enzymes such as histone deacetylases and proteasomes, which are involved in the regulation of gene expression and protein degradation, respectively. In addition, BDMT has been shown to activate the p53 pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
BDMT has been shown to have various biochemical and physiological effects. In cancer cells, BDMT has been shown to induce apoptosis by activating the caspase pathway, which is involved in the breakdown of cellular components. In addition, BDMT has been shown to inhibit angiogenesis, which is the process of forming new blood vessels that supply nutrients to cancer cells. In the brain, BDMT has been shown to reduce oxidative stress and inflammation, which are associated with neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDMT for lab experiments is its relatively low toxicity compared to other anticancer agents. BDMT has been shown to have low toxicity in normal cells, which makes it a promising therapeutic agent for cancer treatment. However, one of the limitations of BDMT is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on BDMT. One direction is to optimize the synthesis method of BDMT to improve its yield and purity. Another direction is to investigate the potential use of BDMT in combination with other anticancer agents to enhance its efficacy. In addition, further research is needed to elucidate the mechanism of action of BDMT and to identify its molecular targets. Finally, more studies are needed to investigate the potential use of BDMT in the treatment of other diseases such as inflammatory disorders and viral infections.
Conclusion:
In conclusion, BDMT is a promising chemical compound that has been extensively researched for its potential therapeutic applications. Its anticancer and neuroprotective properties make it a promising therapeutic agent for cancer treatment and neurological disorders. Further research is needed to optimize the synthesis method of BDMT, elucidate its mechanism of action, and investigate its potential use in other diseases.

Synthesis Methods

The synthesis of BDMT involves the reaction of 2-amino-4,5-dimethylthiophene with benzoyl chloride and n-butylamine. The reaction is carried out in the presence of a base such as sodium hydroxide, and the product is purified by recrystallization. The yield of the reaction is typically around 70%.

Scientific Research Applications

BDMT has been the subject of extensive scientific research due to its potential therapeutic applications. It has been studied for its anticancer properties, particularly in the treatment of breast cancer. BDMT has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In addition, BDMT has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. BDMT has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.